Cas no 2307731-64-0 (rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride)

Technical Introduction: rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride is a chiral cyclopropylamine derivative featuring a morpholine substituent, commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. The dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. Its rigid cyclopropane ring and morpholine moiety contribute to its utility in designing bioactive compounds, particularly in medicinal chemistry for probing structure-activity relationships. The racemic mixture allows for broad screening applications, while the defined stereochemistry (1R,2S) enables targeted studies. This compound is valued for its synthetic flexibility and potential role in developing pharmacophores targeting CNS or enzyme modulation. Suitable for controlled reactions under standard laboratory conditions.

rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride structure

2307731-64-0 structure

Product Name:rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride

CAS No:2307731-64-0

MF:C₇H₁₆Cl₂N₂O

MW:215.120739936829

MDL:MFCD29055406

CID:5248527

PubChem ID:121553233

Update Time:2025-08-05

rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- (1R,2S)-2-morpholin-4-ylcyclopropan-1-amine;dihydrochloride
- (1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride
- rac-(1r,2s)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride
- rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride
- MDL： MFCD29055406
- Inchi： 1S/C7H14N2O.2ClH/c8-6-5-7(6)9-1-3-10-4-2-9;;/h6-7H,1-5,8H2;2*1H/t6-,7+;;/m1../s1
- InChI Key： BWDLXXYRQBEYMS-VJBFUYBPSA-N
- SMILES： Cl.Cl.O1CCN(CC1)[C@H]1C[C@H]1N

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 123
Topological Polar Surface Area: 38.5

rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-252044-0.05g	rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride	2307731-64-0	95%	0.05g	$315.0	2024-06-19
Enamine	EN300-252044-0.1g	rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride	2307731-64-0	95%	0.1g	$470.0	2024-06-19
Enamine	EN300-252044-0.25g	rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride	2307731-64-0	95%	0.25g	$672.0	2024-06-19
Enamine	EN300-252044-0.5g	rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride	2307731-64-0	95%	0.5g	$1058.0	2024-06-19
Enamine	EN300-252044-1.0g	rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride	2307731-64-0	95%	1.0g	$1357.0	2024-06-19
Enamine	EN300-252044-2.5g	rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride	2307731-64-0	95%	2.5g	$2660.0	2024-06-19
Enamine	EN300-252044-5.0g	rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride	2307731-64-0	95%	5.0g	$3935.0	2024-06-19
Enamine	EN300-252044-10.0g	rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride	2307731-64-0	95%	10.0g	$5837.0	2024-06-19
Enamine	EN300-252044-1g	rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride	2307731-64-0	95%	1g	$1357.0	2023-09-15
Enamine	EN300-252044-5g	rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride	2307731-64-0	95%	5g	$3935.0	2023-09-15

rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
4. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
5. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622

Additional information on rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride

Rac-(1R,2S)-2-(Morpholin-4-Yl)cyclopropan-1-Amine Dihydrochloride: A Comprehensive Overview

Rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride, with the CAS number 2307731-64-0, is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its cyclopropane ring system, which contributes to its distinctive chemical properties and potential biological activities. The presence of a morpholine group further enhances its functional versatility, making it a valuable molecule for both academic research and industrial applications.

The synthesis of rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride involves a series of intricate organic reactions. Researchers have employed various strategies to construct the cyclopropane core, including the use of Simmons-Smith cyclopropanation and other transition-metal-mediated methods. The stereochemistry of the molecule is particularly important, as the (1R,2S) configuration plays a critical role in determining its pharmacokinetic properties and interactions with biological targets.

Recent studies have highlighted the potential of this compound as a neuroprotective agent. Preclinical experiments have demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's interaction with NMDA receptors has been extensively investigated, revealing its capacity to regulate glutamate-mediated excitotoxicity without compromising normal neuronal function.

In addition to its neuroprotective effects, rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride has shown promise in the treatment of chronic pain conditions. Its ability to inhibit voltage-gated sodium channels (Nav) has been linked to its analgesic properties. This dual functionality—combining neuroprotection with pain relief—positions it as a potential multi-target drug candidate for complex neurological disorders.

The pharmacokinetic profile of this compound is another area of active research. Studies have shown that it exhibits favorable bioavailability and metabolic stability, which are essential for its therapeutic utility. However, further investigations are required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties in various animal models and human subjects.

From a synthetic chemistry perspective, rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride serves as a valuable template for exploring novel cyclopropane-containing drugs. Its modular structure allows for easy modification of substituents on both the morpholine and cyclopropane moieties, enabling researchers to tailor its properties for specific therapeutic applications.

In conclusion, rac-(1R,2S)-2-(morpholin-4-yl)cyclopropan-1-amine dihydrochloride represents a compelling example of how structural complexity can be harnessed to create molecules with diverse biological activities. As research continues to uncover its full potential, this compound is poised to make significant contributions to the development of innovative therapeutics in neuroscience and beyond.